Cas no 15599-76-5 (2H-1,3-Oxathiepine)

• Product name: 2H-1,3-Oxathiepine
• CAS No: 15599-76-5
• MF: C₅H₆OS
• MW: 114.165540218353
• CID: 2658222
• PubChem ID: 23353069

2H-1,3-Oxathiepine Chemical and Physical Properties

Names and Identifiers

• 1,3-Oxathiepin
• 1,3-oxathiepine
• 2H-1,3-Oxathiepine

• Inchi： 1S/C5H6OS/c1-2-4-7-5-6-3-1/h1-4H,5H2
• InChI Key： ZSELJDBKNFWRAP-UHFFFAOYSA-N
• SMILES： S1C=CC=COC1

Computed Properties

• Exact Mass: 114.01393598g/mol
• Monoisotopic Mass: 114.01393598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 96.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Monothioacetals